2-Chloro-N-(cyanomethyl)pyridine-4-carboxamide

• CAS RN: 113969-75-8
• Molecular Formula: C8H6ClN3O
• Molecular Weight: 195.6 g/mol
• IUPAC Name: 2-chloro-N-(cyanomethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C8H6ClN3O/c9-7-5-6(1-3-11-7)8(13)12-4-2-10/h1,3,5H,4H2,(H,12,13)
• InChI Key: AJVPPRMYXQSRIB-UHFFFAOYSA-N
• SMILES: C1=CN=C(C=C1C(=O)NCC#N)Cl
• synonyms: N-cyanomethyl-2-chloroisonicotinamide; NCI cpd

Description

2-Chloro-N-(cyanomethyl)pyridine-4-carboxamide, also known as 2-Chloro-N-(cyanomethyl)pyridine-4-carboxamide, is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.4 g (0.056 mol) of sodium hydroxide was dissolved in 24 ml of water. 3.6 g (0.017 mol) of aminoacetonitrile sulfate was added to the solution and the mixture was stirred at room temperature for 1 h and then cooled to 5° C. or below. A liquid mixture of 3.0 g (0.017 mol) of 2-chloroisonicotinoyl chloride and 30 ml of ether was added dropwise thereto at 5° C. or below lest unfavorable heat generation should occur. The mixture was then stirred at room temperature for 2 h to conduct a reaction. Water and ethyl acetate were added thereto to conduct extraction. The extract was washed with a saturated aqueous common salt solution, dried over anhydrous sodium sulfate and concentrated. The resulting crystals were recrystallized from a liquid mixture of n-hexane and ethyl acetate to obtain 2.7 g (yield: 81.2%) of the intended product as white crystals having a melting point of 131° to 132° C.